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Compound of Interest

Compound Name: Basic copper sulfate

Cat. No.: B073698

1.0 Introduction

Bordeaux mixture is a widely utilized fungicide and bactericide in agriculture, composed of
copper(ll) sulfate (CuSOa), lime (calcium hydroxide, Ca(OH)2), and water.[1][2] Developed in
the Bordeaux region of France in the late 19th century, it is effective against a range of fungal
and bacterial diseases, including downy mildew, powdery mildew, fire blight, and peach leaf
curl.[1][2][3] Its efficacy stems from the copper ions (Cu?*), which inhibit the germination of
fungal spores upon contact.[2] Therefore, it must be applied preventively before a fungus is
established.[2] The mixture's excellent adherence to plant surfaces, especially during rainy
weather, makes it a durable protectant.[1] This document provides detailed protocols for the
preparation and quality control of Bordeaux mixture for research applications.

2.0 Materials and Equipment

e Chemicals:

o

Copper Sulfate Pentahydrate (CuSOa4-5H20), powdered or "snow" form[4]

o

Hydrated Lime (Calcium Hydroxide, Ca(OH)z2) or Quick Lime (Calcium Oxide, CaO)[4][5]

Distilled or deionized water

[¢]

[¢]

(Optional) Sugar or jaggery for stabilization[6]

e Equipment:
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o Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
o Electronic balance

o Plastic, wooden, or earthen containers (metallic containers must be avoided due to the
corrosive nature of the mixture)[6]

o Glass or plastic storage bottles (for stock solutions)
o Wooden or plastic stirring rods

o Measuring cylinders

o Spray tank with agitator (for large volumes)

o pH meter, pH paper, or blue litmus paper[7]

o Polished iron knife or nail (for field test)[6]

Experimental Protocols
Protocol 1: Preparation of Stock Solutions

For preparing smaller, variable quantities of Bordeaux mixture, creating concentrated stock
solutions is the most efficient method.[1]

1. Copper Sulfate Stock Solution (1 Ib/gallon or ~120 g/L):

e Weigh 1 pound (453.6 g) of powdered copper sulfate.

¢ In a plastic bucket, dissolve the copper sulfate in 1 gallon (3.785 L) of warm water. Stir with a
wooden or plastic rod until fully dissolved.[1]

o Transfer the solution to a stoppered glass or plastic container for storage. This solution can
be stored indefinitely.[1]

2. Lime Stock Solution (1 Ib/gallon or ~120 g/L):

» Weigh 1 pound (453.6 g) of fresh, high-quality hydrated lime.
 In a separate plastic bucket, mix the hydrated lime into 1 gallon (3.785 L) of water to form a
suspension.[1]
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 Allow this mixture to stand for approximately two hours before use.[1]

e Note: If using quick lime (calcium oxide), it must first be slaked. Cautiously add 1 pound of
quick lime to 1 gallon of water. The reaction is exothermic and can cause boiling; add the
lime slowly and stir continuously.[1] This slaking process can take 30 minutes to 2 hours.[1]

Copper Sulfate Stock Solution Lime Stock Solution

Weigh Hydrated Lime
(or Quick Lime)

Mix with Water
(11b/1 gal)

Click to download full resolution via product page

Workflow for preparing stock solutions.

Protocol 2: Preparation of Bordeaux Mixture (Small
Scale)
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This protocol uses the stock solutions to prepare a final mixture. The formula 10-10-100 is used
as an example.[1]

o Start with a clean plastic bucket.

o To prepare 2.5 gallons of a 10-10-100 Bordeaux mixture, first measure 2 gallons of fresh
water into the bucket.[5]

 Vigorously shake the copper sulfate stock solution and add 1 quart to the 2 gallons of water.

[1]
o Shake the lime stock solution thoroughly to ensure it is in suspension.

e Crucially, add 1 quart of the lime stock solution to the diluted copper sulfate solution while
stirring continuously.[1] Never add the copper sulfate solution to the lime solution, as this
results in a less effective precipitate.[6]

» Continue stirring for several minutes before performing quality control tests.

o The mixture is now ready for use and should be applied on the same day it is prepared for
maximum effectiveness.[1][8]
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Workflow for preparing the final Bordeaux mixture.
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Protocol 3: Quality Control of Final Mixture

An acidic Bordeaux mixture contains free copper ions that are highly phytotoxic and can
damage plants.[9] Therefore, testing the final mixture to ensure it is neutral or slightly alkaline is

essential.
o Field Test (Knife/Nail Test):
o Dip a well-polished iron knife, sickle, or nail into the prepared mixture for a few minutes.[6]

o If areddish, coppery deposit forms on the metal, the mixture is acidic and contains free
copper.[6] More lime solution must be added until the test is negative.

e Litmus Paper Test:
o Dip a strip of blue litmus paper into the mixture.

o The paper should not change color. If it turns red, the mixture is acidic, and more lime is

required.
e pH Measurement:
o Use a calibrated pH meter or pH test strips.

o The ideal pH of the final Bordeaux mixture should be neutral to slightly alkaline, typically
between 6.8 and 7.0 for neutrality or up to 10 for maximum efficiency in some applications.
[3][7] If the pH is below 6.5, add more lime solution incrementally and re-test.

Data Presentation: Formulations and Quality
Control
Table 1: Common Bordeaux Mixture Formulations

The formula is expressed as pounds of copper sulfate - pounds of hydrated lime - gallons of
water.[4][5]
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Formula (Cu-Lime-
Water)

Common Use

Hydrated Lime per
1 Gallon

Copper Sulfate per
1 Gallon

General purpose,

dormant season

10-10-100 o 3.3 Tbs (~1.6 0z) 10 Ths (~2.7 0z)
application for many
diseases.[1][3]
Control of peach

8-8-100 ) 2.7 Tbs (~1.3 02) 8 Tbs (~2.1 02)
Coryneum blight.[4]
Control of dead bud in

12-12-100 4.0 Tbhs (~2.0 0z) 12 Tbs (~3.2 0z)

cherries.[4]

1-1-100 (1%)

Standard 1% mixture
for general foliar

application.[2]

0.3 Tbs (~0.16 0z) 0.3 Tbs (~0.16 0z)

Conversions are approximate. 1 Ths = 3 tsp. For research, precise measurements by weight

are recommended.

ble 2: Quality C | ing <

Test Method

Procedure

Positive Result

o Required Action
(Acidic)

Iron Nail/Knife Test

Dip a polished iron
object into the mixture

for 1-2 minutes.[6]

A reddish-brown _
) Add more lime
copper deposit forms )
) solution and re-test.
on the iron.

Litmus Paper

Dip blue litmus paper

into the solution.

Add more lime
Paper turns red. _
solution and re-test.

pH Meter/Strips

Measure the pH of the

final suspension.[7]

) Add more lime
pH is below 6.5. ]
solution and re-test.

Application and Safety Precautions

¢ Phytotoxicity: Bordeaux mixture can be phytotoxic, especially to new leaf growth or when

applied in hot weather.[1][10] The lime content is a key factor in its phytotoxicity.[10][11]
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Always consult literature for appropriate concentrations and timing for specific plant species.

o Freshness: The fungicidal property is highest in freshly prepared mixtures.[6] If storage is
necessary for a short period (1-2 days), the mixture can be stabilized by adding sugar or
jaggery at a rate of 100g per 100 liters.[6]

o Safety: Wear appropriate PPE, including safety goggles, as the mixture is corrosive and can
stain permanently.[1]

o Equipment: Use only plastic, wooden, or earthen vessels for preparation and storage.
Thoroughly clean all equipment after use to prevent corrosion.[8]

o Compatibility: Bordeaux mixture is not compatible with most other pesticides.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Preparation of Bordeaux Mixture for
Agricultural Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073698#protocols-for-preparing-bordeaux-mixture-
for-agricultural-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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